molecular formula C12H15Cl2NO B8328413 2-chloro-N-(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide

2-chloro-N-(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide

Cat. No.: B8328413
M. Wt: 260.16 g/mol
InChI Key: SLLDAVRSLYZFCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N-(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide is a useful research compound. Its molecular formula is C12H15Cl2NO and its molecular weight is 260.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15Cl2NO

Molecular Weight

260.16 g/mol

IUPAC Name

2-chloro-N-[1-(4-chlorophenyl)-2-methylpropan-2-yl]acetamide

InChI

InChI=1S/C12H15Cl2NO/c1-12(2,15-11(16)8-13)7-9-3-5-10(14)6-4-9/h3-6H,7-8H2,1-2H3,(H,15,16)

InChI Key

SLLDAVRSLYZFCH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC=C(C=C1)Cl)NC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the crude alcohol (184 mg, 0.996 mmol) and chloroacetonitrile (150 mg, 1.99 mmol) in acetic acid (3.0 mL) was cooled to 0° C. Concentrated sulfuric acid (1.0 mL) was added to the solution dropwise while keeping the reaction temperature below 10° C. After stirring at room temperature for 1 hour, the resulting solution was poured onto ice and basified by the addition of solid potassium carbonate to pH>8. The mixture was extracted with ethyl acetate and the combined organic fractions were washed with water, dried over sodium sulfate and concentrated under vacuum to give 150 mg of 2-chloro-N -(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide as yellow solid. The crude material was used directly in the next step.
Quantity
184 mg
Type
reactant
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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